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Compound of Interest

Compound Name: Titanium tetraethoxide

Cat. No.: B144783 Get Quote

An In-depth Technical Guide to Titanium Tetraethoxide (CAS 3087-36-3)

For Researchers, Scientists, and Drug Development Professionals

Introduction
Titanium(IV) ethoxide, also known as titanium tetraethoxide (TET), is an organometallic

compound with the chemical formula Ti(OC₂H₅)₄.[1] Identified by the CAS number 3087-36-3,

this colorless to pale yellow liquid is a key precursor in materials science and a versatile

reagent in organic synthesis.[2][3][4] While its empirical formula is simple, its structure is more

complex, existing as a tetramer in its pure form.[5] Titanium tetraethoxide is highly reactive,

particularly with water, and is soluble in organic solvents.[5][6] Its primary application lies in the

sol-gel synthesis of titanium dioxide (TiO₂) nanomaterials, which have widespread use in

photocatalysis, photovoltaics, and coatings.[2][7] It also serves as a Lewis acid catalyst in

various organic reactions, including esterification and transesterification.[1][7]

Properties of Titanium Tetraethoxide
The fundamental properties of titanium tetraethoxide are summarized below. Data has been

compiled from various chemical suppliers and databases.
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Property Value Reference(s)

CAS Number 3087-36-3 [1][3]

Molecular Formula C₈H₂₀O₄Ti [3]

Linear Formula Ti(OC₂H₅)₄ [1]

Molecular Weight 228.11 g/mol [1][3]

Synonyms
Tetraethyl orthotitanate, Ethyl

titanate
[3][5]

Purity ≥97% [3]

TiO₂ Content 33% to 35% [2]

Physical Properties
Property Value Reference(s)

Appearance
Colorless to yellowish clear

liquid
[2][4]

Density 1.08 - 1.10 g/cm³ at 25 °C [1][2]

Boiling Point 150-152 °C at 10 mmHg [1][6]

Melting Point
-40 °C to 54 °C (Varies with

purity)
[4][5]

Refractive Index (n20/D) 1.505 [6]

Solubility Soluble in organic solvents [6]

Safety and Handling
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Property Value Reference(s)

Signal Word Warning [1]

Hazard Statements

H226 (Flammable liquid and

vapor), H319 (Causes serious

eye irritation)

[1][4]

Flash Point 42 °C (107.6 °F) - closed cup [1]

Storage

Keep container tightly closed

in a dry, well-ventilated place.

Store away from heat, sparks,

and open flames.

[2][7]

Incompatibilities

Strong oxidizing agents, strong

acids. Decomposes upon

exposure to moisture.

[6]

UN Number 1993 [2]

Chemical Synthesis and Mechanisms
Synthesis of Titanium Tetraethoxide
Titanium tetraethoxide is typically synthesized by treating titanium tetrachloride with ethanol.

The reaction requires a base, such as triethylamine (Et₃N), to neutralize the hydrochloric acid

(HCl) byproduct.[5]
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Synthesis of Titanium Tetraethoxide

Titanium Tetrachloride
(TiCl4)

+
Ethanol
(4 EtOH)

+
Triethylamine

(4 Et3N)

Titanium Tetraethoxide
(Ti(OEt)4)

Triethylammonium Chloride
(4 Et3NHCl)
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Titanium Tetraethoxide Sol-Gel Mechanism

Titanium Tetraethoxide
Ti(OR)₄

Hydrolysis
(+ H₂O)

Step 1

Hydroxylated Intermediate
HO-Ti(OR)₃

Further
Hydrolysis

Condensation
(- H₂O or ROH)

Step 2

Ti-O-Ti Network
(Sol -> Gel)
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Experimental Workflow: TiO₂ Nanoparticle Synthesis & Characterization

Characterization

Titanium Tetraethoxide
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(Sol Formation)

Aging
(Gelation)

Drying
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Calcination
(Crystalline Powder)

XRD

Crystal Phase
& Size

SEM
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& Structure

TEM

Particle Size
& Shape

UV-Vis

Optical Properties
& Band Gap

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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